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Introduction: Lanthanum sulfate, with the chemical formula La2(SOa4)s, is an inorganic
compound of the rare earth element lanthanum. It exists as an anhydrous salt and in several
hydrated forms, with the nonahydrate (Laz(S0a4)3-9H20) and octahydrate (Laz(SOa4)3-8H20)
being the most common.[1] This compound serves as a key intermediate in the extraction of
lanthanum from its ores and is utilized in a variety of applications, including catalysis, water
treatment, and the production of specialty glass and phosphors.[2][3][4] For researchers and
professionals in drug development, understanding the precise physical and chemical properties
of lanthanum sulfate is crucial for its potential application in areas such as biomedical imaging
and novel material synthesis.[4][5] This guide provides an in-depth overview of its core
properties, supported by experimental protocols and data.

Physical Properties

Lanthanum sulfate is typically a white, odorless, crystalline solid or powder.[1][6] The hydrated
forms are known to be deliquescent, meaning they have a strong tendency to absorb moisture
from the air.[7]

Quantitative Physical Data

The key physical properties of anhydrous and hydrated lanthanum sulfate are summarized
below for easy comparison.
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Anhydrous

Nonahydrate

Property Source(s)
(Laz(S0a4)3) (Laz(S0O4)3-9H20)
Molar Mass 566.00 g/mol 728.15 g/mol [1][6]
White solid, colorless
Appearance Colorless powder [1]8]
crystals
Density 3.60 g/cm3 (at 15 °C) 2.82 g/cm?3 [1][8]
Decomposes at high
_ _ Decomposes upon
Melting Point temperatures (see ) [1]8]
_ heating
Section 2.1)
Crystal Structure Monoclinic (B-form) Hexagonal [1][9]

2.14 g/100 g (25
°C)0.69 g/100 g (100
OC)

Solubility in Water 2.7 g/100 mL (20 °C)

[1](8]

Sparingly soluble to

Solubility in Ethanol Insoluble

[1](8]

insoluble

Crystal Structure

The crystal structure of lanthanum sulfate varies with its hydration state. The nonahydrate,
Laz(S0a4)3-9H:20, crystallizes in a hexagonal system with the space group P6s.[1] A polymorphic
anhydrous form, -Laz(S0Oa4)s, obtained through thermal dehydration, exhibits a monoclinic
crystal system with the space group C2/c.[9][10]

Chemical Properties

Lanthanum sulfate is a moderately water and acid-soluble source of lanthanum.[2][7] Its
chemical behavior is characterized by its thermal decomposition pathway and its interactions in
agueous solutions.

Thermal Stability and Decomposition

Lanthanum sulfate undergoes a multi-stage decomposition upon heating. The hydrated forms
first lose water molecules to yield the anhydrous salt.[1] The anhydrous form is stable up to a
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certain temperature, after which it decomposes into lanthanum oxysulfate (La202S0a4) and
finally into lanthanum(lIl) oxide (La203) at higher temperatures.[1][11]

The decomposition pathway is as follows:

e Dehydration: La2(S0a4)3-9H20 - La2(S0a4)3 + 9H20 (occurs in stages, complete around 300
*O)1]

o First Decomposition: Laz(SO0a4)s — La202S0a4 + 2S0s (occurs at approximately 775 °C)[1]

e Final Decomposition: La202S04 — La20s + SOs (occurs at approximately 1100-1150 °C)[1]
[8]

/Thermal Decomposition of Lanthanum Sulfate Hydrate\
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A simplified diagram of the thermal decomposition pathway.

Reactivity and Complex Formation

In aqueous solutions, lanthanum sulfate can form complex ions. Sulfate can act as a ligand,
binding to the La3* ion to form species such as LaSOa4*.[12] The formation of these sulfato-
complexes is an endothermic process, with the concentration of the complex increasing with
temperature.[13] Lanthanum metal readily dissolves in dilute sulfuric acid to form solutions
containing the aquated La(lll) ion, which likely exists as the complex ion [La(OHz2)9]3*.[14] While
soluble in acids, lanthanum compounds are generally stable in alkaline solutions.[15]

Experimental Protocols

This section details methodologies for the synthesis and analysis of lanthanum sulfate,
relevant for laboratory and research settings.

Synthesis of Lanthanum Sulfate Nonahydrate

This protocol describes the preparation of hydrated lanthanum sulfate from lanthanum oxide.

Methodology:

Reactant Preparation: Carefully measure a stoichiometric amount of lanthanum(lll) oxide
(La203). Prepare a dilute solution of sulfuric acid (H2S0Oa).

e Reaction: Slowly add the lanthanum oxide powder to the stirred, dilute sulfuric acid solution.
The reaction is exothermic and should be controlled. The reaction is: La203 + 3H2S04 —
Laz2(S0a4)s + 3H20.

e Heating and Dissolution: Gently heat the mixture to ensure all the oxide has reacted and
dissolved completely.

» Evaporation and Crystallization: Reduce the volume of the solution by evaporation. Allow the
concentrated solution to cool slowly to room temperature, which will induce the crystallization
of lanthanum sulfate nonahydrate.[1]

« |solation: Collect the resulting white crystals by vacuum filtration.
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e Washing and Drying: Wash the crystals with a small amount of cold deionized water to
remove any excess acid, followed by a rinse with ethanol. Dry the product in a desiccator, as
it is deliquescent.
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/Synthesis Workflow for Lanthanum Sulfate Hydrate\

Reactants:
- Lanthanum Oxide (Laz20s3)
- Dilute Sulfuric Acid (H2SOa4)

1. Dissolve La20s3 in H2SOa4
with stirring and gentle heat.

2. Evaporate solution
to increase concentration.

3. Cool solution slowly
to induce crystallization.

4. |solate crystals
via vacuum filtration.

5. Wash with cold H20
and then ethanol.

Product:
Laz(S0a4)3:9H20 Crystals

Click to download full resolution via product page

A workflow for the laboratory synthesis of lanthanum sulfate.
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Characterization by Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are used to study
the thermal decomposition of lanthanum sulfate hydrates.

Methodology:

e Asmall, precisely weighed sample of La2(S0a4)3:9H20 is placed in a crucible within the
TGA/DTA instrument.

e The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere
(e.g., air or nitrogen).

e The TGA instrument records the change in mass as a function of temperature, revealing the
loss of water and sulfur oxides.

o The DTA instrument records the difference in temperature between the sample and a
reference, identifying endothermic and exothermic events corresponding to dehydration and
decomposition.[9]

Quantitative Analysis by Complexometric Titration

The concentration of lanthanum in a solution can be determined by titration with
ethylenediaminetetraacetic acid (EDTA).

Methodology:

Sample Preparation: An accurately measured volume of the lanthanum-containing sample is
placed in a beaker and diluted with deionized water.

o Buffering: A buffer solution (e.g., urotropine) is added to adjust and maintain the pH of the
solution between 5 and 6.[16]

« Indicator: A suitable colorimetric indicator, such as Xylene Orange or Eriochrome Black T, is
added to the solution.[16]

e Titration: The solution is titrated with a standardized 0.1 M EDTA solution. The EDTA forms a
stable complex with the La3* ions.
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« Endpoint Detection: The endpoint is reached when all La3* ions have been complexed by the
EDTA, indicated by a distinct color change of the indicator. An optical sensor can be used for
precise endpoint detection.[16] The concentration of lanthanum is calculated from the

volume of EDTA used.

4 Workflow for Titrimetric Analysis of Lanthanum

1. Pipette sample into beaker
and dilute with H20.

l

2. Add urotropine buffer
to achieve pH 5-6.

l

3. Add indicator
(e.g., Xylene Orange).

l

4. Titrate with standardized
0.1 M EDTA solution.

l

5. Detect endpoint
(visual or optical color change).

6. Calculate La3* concentration.

Click to download full resolution via product page

A logical workflow for the quantitative analysis of lanthanum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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